![molecular formula C10H9ClN2O2 B254218 N-(4-chloro-3-methoxyphenyl)-2-cyanoacetamide](/img/structure/B254218.png)
N-(4-chloro-3-methoxyphenyl)-2-cyanoacetamide
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Overview
Description
N-(4-chloro-3-methoxyphenyl)-2-cyanoacetamide, commonly known as CMCA, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of various enzymes and has shown promising results in the treatment of various diseases.
Mechanism of Action
The mechanism of action of CMCA is not fully understood. However, it is believed to inhibit the enzymes by binding to their active sites. CMCA has been shown to have a higher binding affinity for the active sites of enzymes than other inhibitors, making it a potent inhibitor.
Biochemical and Physiological Effects:
CMCA has been shown to have various biochemical and physiological effects. It has been found to reduce the production of melanin in melanoma cells, indicating its potential application in the treatment of hyperpigmentation disorders. CMCA has also been shown to improve cognitive function in animal models of Alzheimer's disease, indicating its potential application in the treatment of this disease.
Advantages and Limitations for Lab Experiments
CMCA has several advantages for lab experiments. It is a cost-effective compound that can be synthesized in high yield and purity. It has also been extensively studied, and its mechanism of action is well understood. However, CMCA has some limitations for lab experiments. It is a potent inhibitor of various enzymes, which can make it difficult to study the specific effects of individual enzymes. Additionally, its potential therapeutic applications have not been fully explored.
Future Directions
There are several future directions for the study of CMCA. One potential direction is the development of CMCA derivatives with improved potency and selectivity for specific enzymes. Another potential direction is the investigation of CMCA's potential application in the treatment of other diseases, such as Parkinson's disease and cancer. Additionally, further studies are needed to fully understand the mechanism of action of CMCA and its potential therapeutic applications.
Conclusion:
In conclusion, CMCA is a potent inhibitor of various enzymes that has shown promising results in the treatment of various diseases. Its synthesis method has been optimized to improve its purity and yield, making it a cost-effective compound for research purposes. CMCA has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of CMCA, including the development of CMCA derivatives and the investigation of its potential application in the treatment of other diseases.
Synthesis Methods
The synthesis of CMCA involves the reaction of 4-chloro-3-methoxyaniline with ethyl cyanoacetate in the presence of a base catalyst. The resulting product is then acidified to obtain CMCA in high yield. The synthesis of CMCA has been optimized to improve its purity and yield, making it a cost-effective compound for research purposes.
Scientific Research Applications
CMCA has been extensively studied for its potential therapeutic applications. It has been found to inhibit various enzymes, including tyrosinase, acetylcholinesterase, and butyrylcholinesterase. Tyrosinase is involved in the production of melanin, and its inhibition by CMCA has potential applications in the treatment of hyperpigmentation disorders. Acetylcholinesterase and butyrylcholinesterase are involved in the breakdown of acetylcholine, and their inhibition by CMCA has potential applications in the treatment of Alzheimer's disease.
properties
Molecular Formula |
C10H9ClN2O2 |
---|---|
Molecular Weight |
224.64 g/mol |
IUPAC Name |
N-(4-chloro-3-methoxyphenyl)-2-cyanoacetamide |
InChI |
InChI=1S/C10H9ClN2O2/c1-15-9-6-7(2-3-8(9)11)13-10(14)4-5-12/h2-3,6H,4H2,1H3,(H,13,14) |
InChI Key |
TWIQCEATMZAGRP-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)NC(=O)CC#N)Cl |
Canonical SMILES |
COC1=C(C=CC(=C1)NC(=O)CC#N)Cl |
Origin of Product |
United States |
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